Cas no 189084-63-7 (1,3,5-Tribromo-2-(4-bromophenoxy)benzene)

• Product Name: 1,3,5-Tribromo-2-(4-bromophenoxy)benzene
• CAS No: 189084-63-7
• MF: C₁₂H₆Br₄O
• MW: 485.791440486908
• CID: 115532
• PubChem ID: 15509895
• Update Time: 2025-04-18

1,3,5-Tribromo-2-(4-bromophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3,5-tribromo-2-(4-bromophenoxy)-
• 1,3,5-tribromo-2-(4-bromophenoxy)benzene
• 2,4,4',6-Tetrabromodiphenyl ether
• 2,4,4,6-Tetrabromodiphenyl etherneat
• 2,4,4',6-Tetrabromodiphenylether(BDE-75) Solution
• 2,4,4?6-TetrabroModiphenyl ether
• BDE No 75 solution
• 2,3-DIFLUOROPHENYL ISOTHIOCYANATE
• 2,4,4 inverted exclamation marka,6-TetraBDE
• 2,4,4',6-TetraBDE
• 2,4,4',6-Tetrabromodiphenyl ether solution
• 2,4,4’,6-Tetrabromodiphenyl ether
• Benzene,1,3,5-tribromo-2-(4-bromophenoxy)
• NULL
• PBDE 75
• BDE 75
• BDE-75
• BDE NO 75
• 2,4,6-Tribromophenyl 4-bromophenyl ether
• (2,4,6-Tribromophenyl)(4-bromophenyl) ether
• 2,4,4μ,6-TetraBDE, 2,4,4μ,6-Tetrabromodiphenyl ether solution, PBDE 75
• bde no 75solution
• J-012192
• Q27291523
• Benzene, 1,3,5-tribromo-2-(4-bromophenoxy)-
• 189084-63-7
• UNII-V4E313N2AJ
• NS00077088
• V4E313N2AJ
• SCHEMBL75022
• DTXSID60879895
• 1,3,5-Tribromo-2-(4-bromophenoxy)benzene

• Inchi： 1S/C12H6Br4O/c13-7-1-3-9(4-2-7)17-12-10(15)5-8(14)6-11(12)16/h1-6H
• InChI Key： BWCNKMFFUGBFGB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OC1C=CC(=CC=1)Br)Br)Br

Computed Properties

• Exact Mass: 481.71500
• Monoisotopic Mass: 481.71522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 2.161±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 149-150 ºC (ethyl ether )
• Flash Point: -12 °C
• Solubility: Insuluble (2.4E-4 g/L) (25 ºC),
• PSA: 9.23000
• LogP: 6.52890

1,3,5-Tribromo-2-(4-bromophenoxy)benzene Security Information

• Hazardous Material transportation number：UN 1262 3/PG 2
• Hazard Category Code： 11-38-50/53-65-67
• Safety Instruction： S60
• Hazardous Material Identification：
• Safety Term：S60-61-62
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers